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Compound of Interest

Compound Name: Notoginsenoside FP2

Cat. No.: B10818010

For Researchers, Scientists, and Drug Development Professionals

Abstract

Notoginsenoside FP2 is a dammarane-type bisdesmoside saponin isolated from the fruit
pedicels of Panax notoginseng. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and potential therapeutic applications, with a
focus on its cardiovascular effects. Detailed experimental protocols for isolation and
characterization, alongside an exploration of its potential mechanism of action involving the
PI3K/Akt/mTOR signaling pathway, are presented. This document aims to serve as a
foundational resource for researchers engaged in natural product chemistry, pharmacology,
and the development of novel therapeutics.

Chemical Structure and Physicochemical Properties

Notoginsenoside FP2 is a complex glycoside with a dammarane-type triterpenoid aglycone.
Its chemical structure has been elucidated through extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Notoginsenoside FP2
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Property

Value

Source

Molecular Formula

CssHos026

--INVALID-LINK--

Molecular Weight

1211.4 g/mol

--INVALID-LINK--

IUPAC Name

(2R,3S,4S,5R,6S)-2-
[[(2R,3R,4R,5S)-3,4-dihydroxy-
5-(hydroxymethyl)oxolan-2-
ylJoxymethyl]-6-[(2S)-2-
[(3S,5R,8R,9R,10R,12R,13R,1
4R,17S)-3-
[(2R,3R,4S,5S,6R)-3-
[(2S,3R,4S,5S,6R)-4,5-
dihydroxy-6-(hydroxymethyl)-3-
[(2S,3R,4S,5R)-3,4,5-
trihydroxyoxan-2-ylJoxyoxan-2-
ylJoxy-4,5-dihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-
12-hydroxy-4,4,8,10,14-
pentamethyl-
2,3,5,6,7,9,11,12,13,15,16,17-
dodecahydro-1H-
cyclopenta[a]phenanthren-17-
yl]-6-methylhept-5-en-2-
ylJoxyoxane-3,4,5-triol

--INVALID-LINK--

Appearance

White to off-white solid

Generic Material Property

Solubility

Soluble in DMSO (100 mg/mL
with sonication) and water (5

mg/mL with sonication)

--INVALID-LINK--

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 1 year

--INVALID-LINK--

Table 2: Spectroscopic Data of Notoginsenoside FP2 (Predicted and from Related

Compounds)
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H NMR (Pyridine-ds) 13C NMR (Pyridine-ds)

Note: Specific *H and 3C NMR data for Note: Specific *H and 3C NMR data for
Notoginsenoside FP2 are not publicly available. Notoginsenoside FP2 are not publicly available.
The structural elucidation relies on comparison The structural elucidation relies on comparison
with spectral data of similar notoginsenosides. with spectral data of similar notoginsenosides.

Experimental Protocols
Extraction and Isolation of Notoginsenoside FP2

The isolation of Notoginsenoside FP2 from the fruit pedicels of Panax notoginseng involves a
multi-step process. The following is a generalized protocol based on methods for isolating

saponins from this plant.
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[Further Purification by Prep-HPLC]
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¢ To cite this document: BenchChem. [Notoginsenoside FP2: A Technical Guide on its
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818010#chemical-structure-and-properties-of-
notoginsenoside-fp2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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